2-chloro-4,5-difluoro-N-(1-methyl-1H-benzimidazol-2-yl)benzamide

• IUPAC Name: 2-chloro-4,5-difluoro-N-(1-methylbenzimidazol-2-yl)benzamide
• InChI: InChI=1S/C15H10ClF2N3O/c1-21-13-5-3-2-4-12(13)19-15(21)20-14(22)8-6-10(17)11(18)7-9(8)16/h2-7H,1H3,(H,19,20,22)
• InChI Key: AWDMFUSLRYAIKA-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1NC(=O)C3=CC(=C(C=C3Cl)F)F
• Molecular Formula: C15H10ClF2N3O
• DSSTOX Substance ID: DTXSID501172178
• Molecular Weight: 321.71 g/mol
• CAS RN: 632300-31-3

Description

2-chloro-4,5-difluoro-N-(1-methyl-1H-benzimidazol-2-yl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as CDB-2914 and is a synthetic steroid that acts as a progesterone receptor modulator.

Mechanism of Action

2-chloro-4,5-difluoro-N-(1-methyl-1H-benzimidazol-2-yl)benzamide acts as a progesterone receptor modulator, meaning it can either activate or inhibit the progesterone receptor depending on the tissue type. This modulation of the progesterone receptor can result in a variety of effects, including the prevention of ovulation and the inhibition of uterine growth.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-chloro-4,5-difluoro-N-(1-methyl-1H-benzimidazol-2-yl)benzamide are dependent on its mechanism of action. In studies, it has been shown to prevent ovulation and inhibit uterine growth, making it a potential treatment for endometriosis and uterine fibroids. Additionally, it has been investigated for its potential use in cancer treatment and as an anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-4,5-difluoro-N-(1-methyl-1H-benzimidazol-2-yl)benzamide in lab experiments is its ability to act as a progesterone receptor modulator, allowing for the investigation of the effects of progesterone on various tissues. However, a limitation of using this compound is its potential toxicity, which must be carefully monitored in experiments.

Future Directions

There are several potential future directions for the use of 2-chloro-4,5-difluoro-N-(1-methyl-1H-benzimidazol-2-yl)benzamide in scientific research. One area of interest is its potential use in cancer treatment, as studies have shown it to have anti-tumor effects. Additionally, it may be investigated for its use as an anti-inflammatory agent and its potential to treat other reproductive disorders. Further research is needed to fully understand the potential applications of this compound.
In conclusion, 2-chloro-4,5-difluoro-N-(1-methyl-1H-benzimidazol-2-yl)benzamide is a synthetic steroid that has potential applications in various fields of scientific research. Its ability to act as a progesterone receptor modulator makes it a valuable tool for investigating the effects of progesterone on various tissues. However, its potential toxicity must be carefully monitored in experiments. Further research is needed to fully understand the potential applications of this compound in cancer treatment, anti-inflammatory therapy, and other areas of scientific research.

Synthesis Methods

The synthesis of 2-chloro-4,5-difluoro-N-(1-methyl-1H-benzimidazol-2-yl)benzamide involves the reaction of 2-chloro-4,5-difluorobenzoyl chloride with 1-methyl-1H-benzimidazole in the presence of a base such as triethylamine. The resulting product is then purified through column chromatography to obtain the final product.

Scientific Research Applications

2-chloro-4,5-difluoro-N-(1-methyl-1H-benzimidazol-2-yl)benzamide has potential applications in various fields of scientific research. It has been studied for its use as a contraceptive, as well as a treatment for endometriosis and uterine fibroids. Additionally, it has been investigated for its potential use in cancer treatment and as an anti-inflammatory agent.